Cas no 22868-80-0 (Pyrimidine, tetramethyl-)
Pyrimidine, tetramethyl- structure
Product Name:Pyrimidine, tetramethyl-
CAS No:22868-80-0
MF:C8H12N2
MW:136.194281578064
CID:238695
PubChem ID:13571615
Update Time:2025-04-19
Pyrimidine, tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, tetramethyl-
- 2,4,5,6-tetramethylpyrimidine
- AG-E-65936
- AGN-PC-00N459
- CTK0J6021
- SureCN77166
- Tetramethyl-pyrimidin
- tetramethylpyrimidine
- tetramethyl-pyrimidine
- DTXSID50544101
- 2, 4, 5, 6-tetramethylpyrimidine
- Pyrimidine, tetramethyl- (8CI,9CI)
- 22868-80-0
- SCHEMBL77166
-
- Inchi: 1S/C8H12N2/c1-5-6(2)9-8(4)10-7(5)3/h1-4H3
- InChI Key: NBLWWYQPSUNZKP-UHFFFAOYSA-N
- SMILES: N1C(C)=NC(C)=C(C)C=1C
Computed Properties
- Exact Mass: 136.10016
- Monoisotopic Mass: 136.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Pyrimidine, tetramethyl- Related Literature
-
1. 586. A confirmation of the structure of 2 : 6-dimethyl-4-pyrimidyl-methyl-lithium and some observations on the condensation of 1 : 3-diketones with acetamidineJohn C. Roberts J. Chem. Soc. 1952 3065
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